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Compound of Interest
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Cat. No.: B1585479 Get Quote

Disperse Blue 359: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Abstract
Disperse Blue 359 is a synthetic anthraquinone dye recognized for its application in the textile

industry for coloring synthetic fibers, particularly polyester. Its chemical designation is 1-amino-

4-(ethylamino)-9,10-dioxoanthracene-2-carbonitrile. This document provides a concise

technical overview of the known properties of Disperse Blue 359, including its molecular

formula and weight. While its primary use is in materials science, this guide consolidates the

available chemical and manufacturing data. Currently, there is a notable absence of published

research on the application of Disperse Blue 359 in experimental biology or as a therapeutic

agent.

Chemical and Physical Properties
Disperse Blue 359 is characterized by its specific molecular structure which imparts its distinct

blue color and dyeing properties. The fundamental chemical and physical data are summarized

below. There is some discrepancy in the reported molecular formula and weight in commercial

listings, with the most frequently cited data presented here.
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Property Value Source(s)

Molecular Formula C₁₇H₁₃N₃O₂ [1][2]

Molecular Weight 291.30 g/mol [1][2]

Alternate Name
1-amino-4-(ethylamino)-9,10-

dioxoanthracene-2-carbonitrile
[3][4]

CAS Number 62570-50-7 [1][3]

Class Anthraquinone Dye [4][5][6]

Application
Dyeing of synthetic fibers (e.g.,

polyester, acetate)
[4][7]

Synthesis and Manufacturing
The industrial preparation of Disperse Blue 359 involves a multi-step chemical synthesis. A

patented method outlines a process that includes sulfonation, chlorination, amination, and

cyanation.[2] This process is designed to achieve a high-purity product with good color

brightness, suitable for textile applications such as inkjet and transfer printing.[4][7]

Manufacturing Workflow
The following diagram illustrates the key stages in the synthesis of Disperse Blue 359 as

described in the patent literature.
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Synthesis Workflow of Disperse Blue 359

1-Aminoanthraquinone
(Starting Material)

Sulfonation

1-Aminoanthraquinone-2-sulfonic acid

Chlorination

1-Amino-4-chloroanthraquinone-2-sulfonic acid

Amination
(with Ethylamine)

1-Amino-4-(ethylamino)-9,10-anthraquinone-2-sulfonic acid

Cyanation

Disperse Blue 359
(Final Product)

Click to download full resolution via product page

A simplified workflow for the synthesis of Disperse Blue 359.
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Applications in Textile Dyeing
Disperse Blue 359 is a non-ionic dye with low water solubility, making it suitable for dyeing

hydrophobic synthetic fibers.[7][8] The dyeing mechanism involves the transfer of the finely

dispersed dye from an aqueous medium to the fiber, a process that is accelerated by heat.[9]

This method allows the dye molecules to penetrate and bind within the fiber structure, resulting

in good color fastness.[7][9] It is particularly valued for its bright blue hue and durability to light

and washing.[7]

Biological Activity and Signaling Pathways
A comprehensive search of scientific literature and databases reveals a lack of studies on the

biological activity of Disperse Blue 359. There is no available information regarding its

interaction with biological systems, potential signaling pathway modulation, or toxicological

profiles relevant to drug development. Its classification as a disperse dye for textiles suggests

that its primary research context is within materials science and industrial chemistry, rather than

pharmacology or cell biology.

Experimental Protocols
Beyond the synthesis methods outlined in patent literature, there are no detailed experimental

protocols for the use of Disperse Blue 359 in a research or drug development context

available in the public domain. The primary documented procedures relate to its application in

textile dyeing processes.[9][10]

Conclusion
Disperse Blue 359 is a well-characterized anthraquinone dye with established applications in

the textile industry. Its chemical properties and synthesis are documented, providing a clear

understanding of its nature as a colorant. However, for the audience of researchers, scientists,

and drug development professionals, it is crucial to note the current absence of data on its

biological effects. Future research would be necessary to explore any potential bioactivity and

to determine if this compound or its derivatives have any applications beyond materials

science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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